Cas no 1267182-04-6 ({5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 1267182-04-6
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 6427410
• PubChem ID: 82203271
• Update Time: 2025-10-05

{5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine
• EN300-1610401
• 1267182-04-6
• {5-cyclopropyl-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• Inchi： 1S/C14H18N4/c1-10-2-4-11(5-3-10)9-18-14(12-6-7-12)13(8-15)16-17-18/h2-5,12H,6-9,15H2,1H3
• InChI Key： ULOCUJNPSNGWRM-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C)=CC=2)C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine

Introduction to {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 1267182-04-6)

{5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number {1267182-04-6}, belongs to a class of molecules known for their potential applications in drug discovery and development. The structural framework of this molecule incorporates a {1H-1,2,3-triazole} core, which is a heterocyclic aromatic ring system that has been extensively studied for its bioactivity and versatility in medicinal chemistry.

The presence of a {cyclopropyl} group and a {4-methylphenyl}methyl substituent in the molecular structure contributes to the compound's distinct chemical characteristics. The cyclopropyl group is known for its stability and ability to influence the electronic properties of adjacent functional groups, while the 4-methylphenyl moiety introduces lipophilicity and potential interactions with biological targets. These features make {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the {1H-1,2,3-triazole} ring system can serve as a scaffold for designing molecules with enhanced binding affinity to various biological targets. For instance, triazole derivatives have been reported to exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making them relevant for the development of anti-inflammatory drugs.

The {5-cyclopropyl}- and {4-methylphenyl}-substituted triazole derivative has been subjected to preliminary pharmacological evaluations to assess its potential therapeutic applications. Initial studies indicate that this compound demonstrates moderate activity against certain enzymatic targets, suggesting its utility in addressing specific pathological conditions. The structural features of this molecule also make it amenable to further modifications aimed at optimizing its pharmacokinetic properties and target specificity.

In the context of drug discovery, the synthesis of analogs based on the core structure of {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine has been a focal point for research teams aiming to identify more potent and selective bioactive molecules. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising candidates for experimental validation. This approach leverages large datasets of chemical structures and their corresponding biological activities to predict new molecular entities with desired properties.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The {1H-1,2,3-triazole} scaffold is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. Its ability to adopt multiple conformations and interact with various biological macromolecules makes it an attractive building block for drug design. The incorporation of additional functional groups, such as the cyclopropyl and 4-methylphenyl substituents in {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine}, further enhances its potential by modulating its physicochemical properties and bioactivity.

Current research trends indicate that there is growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are crucial for numerous cellular processes. The unique structural features of triazole derivatives make them suitable candidates for disrupting PPIs by interfering with the binding interfaces of interacting proteins. This capability holds significant promise for addressing diseases that involve aberrant protein-protein interactions, such as certain types of cancer and inflammatory disorders.

The synthesis of {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques are essential for producing sufficient quantities of the compound for subsequent pharmacological testing.

Evaluation of the metabolic stability and pharmacokinetic profiles of this compound is critical before advancing it into clinical trials. In vitro studies using liver microsomes and cell-based assays have been conducted to assess its susceptibility to enzymatic degradation. Additionally, preclinical studies in animal models are necessary to evaluate its distribution, absorption, excretion, and potential toxicity profile. Such assessments provide valuable insights into how the compound behaves within a living organism and guide decisions regarding further development.

The integration of structural biology techniques has further enhanced our understanding of how {5-cyclopropyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanamine interacts with biological targets at an atomic level. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of this compound with various enzymes and receptors. These structural insights are invaluable for designing derivatives with improved efficacy and reduced side effects.

Future directions in the study of this compound may include exploring its potential as an intermediate in synthesizing more complex drug candidates or investigating novel therapeutic applications through interdisciplinary collaborations involving chemists, biologists, and clinicians. The versatility of heterocyclic compounds like triazoles ensures that they will remain at the forefront of medicinal chemistry research for years to come.